Z-D-Ala-Phe-OH

• IUPAC Name: (2S)-3-phenyl-2-[[(2R)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid
• InChI: InChI=1S/C20H22N2O5/c1-14(21-20(26)27-13-16-10-6-3-7-11-16)18(23)22-17(19(24)25)12-15-8-4-2-5-9-15/h2-11,14,17H,12-13H2,1H3,(H,21,26)(H,22,23)(H,24,25)/t14-,17+/m1/s1
• InChI Key: BVNXQVWGWUHKMK-PBHICJAKSA-N
• Canonical SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C[C@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

“Z-D-Ala-Phe-OH” is a compound with the molecular formula C20H22N2O5 and a molecular weight of 370.41. It is also known as Z-Ala-Phe-OH. It is a white powder and is used for research and development.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, general peptide synthesis methods involve protecting certain amino and carboxyl groups during the synthesis of a peptide. The acylation of amino acids by treatment with acyl chlorides or anhydrides at pH > 10 serves to protect their amino groups from further reaction. Then, acyl halide or anhydride-like activation of a specific carboxyl reactant must occur as a prelude to peptide (amide) bond formation.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C20H22N2O5/c1-14(21-20(26)27-13-16-10-6-3-7-11-16)18(23)22-17(19(24)25)12-15-8-4-2-5-9-15/h2-11,14,17H,12-13H2,1H3,(H,21,26)(H,22,23)(H,24,25)/t14-,17-/m0/s1.

Physical And Chemical Properties Analysis

“this compound” is a white powder with a molecular weight of 370.41.

Mechanism of Action

While the specific mechanism of action for “Z-D-Ala-Phe-OH” was not found, peptides containing the sequence –Ala–Phe–Lys– have been shown to have inhibitory activity against plasmin. The peptide H–d-Ala–Phe–Lys–EACA–NH2 was found to be the most active and selective inhibitor of plasmin.

Safety and Hazards

When handling “Z-D-Ala-Phe-OH”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Future Directions

Peptides have gained popularity in nanomedicine due to their ability to deliver powerful and selective biological messages to cells. Molecules based on the Phe-Phe motif, such as “Z-D-Ala-Phe-OH”, have found a range of applications in nanomedicine, from drug delivery and biomaterials to new therapeutic paradigms. Future studies may focus on understanding the relationship between functional groups in peptides like “this compound” and their broad spectrum of biological activities.